
Technical Guide: Ammonium Titanium(IV)
Ethanedioate (Ammonium Titanyl Oxalate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ammonium titanium(4+)

ethanedioate (2/1/3)

Cat. No.: B084247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ammonium Titanium(4+)

Ethanedioate (2/1.3), more commonly known as ammonium titanyl oxalate monohydrate. This

document consolidates key identifiers, physicochemical properties, synthesis and analysis

methodologies, and safety information.

Chemical Identifiers and Nomenclature
Ammonium titanyl oxalate is an inorganic complex with the titanium atom in the +4 oxidation

state. The compound's nomenclature can vary, leading to some ambiguity. The systematic

name "Ammonium titanium(4+) ethanedioate (2/1/3)" suggests a salt containing two

ammonium ions, one titanium(4+) ion, and three ethanedioate (oxalate) ions. However, the

most commonly referenced and commercially available form is ammonium titanyl oxalate

monohydrate.
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Identifier Value

Common Name Ammonium Titanyl Oxalate Monohydrate[1][2]

Systematic Name diazanium;oxalate;titanium(4+)[3]

CAS Number 10580-03-7[1][3][4]

EC Number 600-678-3[3][4]

PubChem CID 25022221[4]

Molecular Formula C₄H₈N₂O₉Ti[2]

Molecular Weight 294.02 g/mol

InChI Key DDDMZPWEAOSVIF-UHFFFAOYSA-J[3][4]

SMILES
[NH4+].[NH4+].[Ti+4].[O-]C(=O)C([O-])=O.

[O-]C(=O)C([O-])=O.[O-]C(=O)C([O-])=O[3]

Synonyms
Ammonium bis(oxalato)oxotitanate(IV), Titanyl

ammonium oxalate[1][5]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of ammonium titanyl

oxalate monohydrate.
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Property Value

Appearance
White to light beige crystalline powder or

crystals.

Solubility Soluble in water.

pH
A 0.1 M aqueous solution has a pH of 3.3 due to

slight hydrolysis.

Stability Stable under normal conditions.

Thermal Decomposition

Decomposes upon heating. The water of

crystallization is lost in two steps between 50°C

and 190°C. Final decomposition of the

anhydrous salt begins at 220°C, yielding pure

titanium dioxide at 300°C.

Experimental Protocols
A published method for the synthesis of ammonium titanyl oxalate monohydrate is as follows:

Materials:

Titanium tetrachloride (TiCl₄)

Oxalic acid (solid)

Ammonia solution

Ethanol

Procedure:

Prepare a cold, clear, hydrolyzed solution of TiCl₄ in water (approximately 0.5 M).

Dissolve two equivalents of solid oxalic acid in the TiCl₄ solution.

Carefully add 4-5 equivalents of ammonia solution. The addition should be performed in a

manner that keeps the solution clear and avoids the precipitation of hydroxylated titanium
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species. The target pH should be around 1-2.

Slowly add approximately half the volume of ethanol without stirring to form two distinct

layers.

Allow the mixture to stand overnight.

Colorless crystals of ammonium titanyl oxalate monohydrate will form and can be isolated.

This method is reported to yield approximately 80% of the product.

While specific, validated protocols for this exact compound are not readily available in the

public domain, standard analytical methods can be adapted for its analysis.

3.2.1. Determination of Oxalate Content by Permanganate Titration

This method is based on the redox reaction between oxalate ions and potassium

permanganate in an acidic solution.

Principle: In an acidic medium, oxalate ions are oxidized to carbon dioxide by permanganate

ions, which are reduced to manganese(II) ions. The endpoint is indicated by the persistence of

the pink color of the permanganate ion.

General Procedure:

Accurately weigh a sample of ammonium titanyl oxalate monohydrate and dissolve it in

deionized water.

Acidify the solution with dilute sulfuric acid.

Heat the solution to approximately 60-70°C.[6]

Titrate the hot solution with a standardized solution of potassium permanganate (KMnO₄)

until a faint, persistent pink color is observed.[3][6]

The concentration of oxalate can be calculated from the volume and concentration of the

KMnO₄ solution used.

3.2.2. Determination of Ammonium Content by Kjeldahl Method
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The Kjeldahl method is a classical technique for determining the nitrogen content in a

substance.

Principle: The sample is digested with a strong acid to convert the nitrogen into ammonium

sulfate. The ammonium is then liberated as ammonia gas by adding a strong base. The

ammonia is distilled and collected in a standard acid solution, and the amount of ammonia is

determined by titration.

General Procedure:

Digestion: Place a weighed sample in a Kjeldahl flask with concentrated sulfuric acid and a

catalyst (e.g., Kjeldahl tablets). Heat the mixture until the solution becomes clear.[7][8]

Distillation: After cooling, dilute the digested mixture with water. Add a concentrated sodium

hydroxide solution to liberate ammonia gas. Distill the ammonia into a receiving flask

containing a known amount of standard acid (e.g., boric acid or a standard solution of HCl or

H₂SO₄).[4][7][8]

Titration: Titrate the contents of the receiving flask with a standardized base (if a standard

acid was used as the receiving solution) or a standardized acid (if boric acid was used as the

receiving solution) to determine the amount of ammonia that was trapped.[4][9][10] The

nitrogen and, subsequently, the ammonium content can then be calculated.

Workflow Diagrams
The following diagrams illustrate the synthesis and analysis workflow for ammonium titanyl

oxalate.

Synthesis of Ammonium Titanyl Oxalate

Start Prepare 0.5M TiCl4 solution Add 2 eq. Oxalic Acid Add 4-5 eq. Ammonia (pH 1-2) Layer with Ethanol Crystallize Overnight Isolate Crystals

Click to download full resolution via product page

Caption: Synthesis workflow for ammonium titanyl oxalate.
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Analysis of Ammonium Titanyl Oxalate

Oxalate Content (Permanganate Titration) Ammonium Content (Kjeldahl Method)
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Add NaOH & Distill NH3
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Titrate

Calculate Ammonium %
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Caption: Analytical workflow for ammonium titanyl oxalate.

Applications in Research and Development
Ammonium titanyl oxalate serves as a versatile precursor and reagent in various fields:

Materials Science: It is a key precursor for the synthesis of high-purity titanium dioxide

(TiO₂), a material with extensive applications in photocatalysis, pigments, and electronic
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materials. The thermal decomposition of ammonium titanyl oxalate provides a route to

produce TiO₂ with controlled particle size and morphology.

Pharmaceutical Synthesis: While specific examples are proprietary, this compound is used

as a reagent in pharmaceutical syntheses.[11] Its role may involve acting as a catalyst or a

source of titanium in the formation of titanium-containing active pharmaceutical ingredients

or intermediates.[12]

Chemical Analysis: It can be used as a laboratory reagent for the detection and analysis of

titanium and other elements.[13]

Safety and Handling
Ammonium titanyl oxalate monohydrate is a hazardous substance and should be handled with

appropriate precautions.

Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious

eye irritation. May cause respiratory irritation.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.

Skin: Wash with plenty of soap and water.

Inhalation: Remove victim to fresh air and keep at rest in a comfortable position for

breathing.

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and strong acids.
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Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety data sheet (SDS) or professional consultation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

